Cas no 2138221-15-3 (2-benzyl-3a-methyl-octahydropyrrolo3,4-cpyrrole)

• Product Name: 2-benzyl-3a-methyl-octahydropyrrolo3,4-cpyrrole
• CAS No: 2138221-15-3
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD30537732
• CID: 5222824
• PubChem ID: 165799461
• Update Time: 2025-10-30

2-benzyl-3a-methyl-octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole, octahydro-3a-methyl-2-(phenylmethyl)-
• 2-benzyl-3a-methyl-octahydropyrrolo3,4-cpyrrole

• MDL： MFCD30537732
• Inchi： 1S/C14H20N2/c1-14-10-15-7-13(14)9-16(11-14)8-12-5-3-2-4-6-12/h2-6,13,15H,7-11H2,1H3
• InChI Key： AESYNSJGQAAOOB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC2(C)CNCC2C1

Additional information on 2-benzyl-3a-methyl-octahydropyrrolo3,4-cpyrrole

Recent Advances in the Study of 2-Benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole (CAS: 2138221-15-3)

The compound 2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole (CAS: 2138221-15-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of 2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic pyrrolo-pyrrole scaffold provides a rigid framework that can be functionalized to target specific biological pathways. Researchers have successfully employed this compound in the development of modulators for G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and metabolic disorders.

One of the most promising applications of 2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole is its potential as a selective serotonin receptor agonist. Preliminary in vitro studies have demonstrated its high affinity for 5-HT_1A and 5-HT_2A receptors, suggesting its utility in the treatment of depression and anxiety disorders. Furthermore, its metabolic stability and low cytotoxicity make it a viable candidate for further preclinical development.

In addition to its pharmacological properties, recent advancements in the synthetic methodology of 2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole have been reported. A novel asymmetric synthesis route has been developed, enabling the production of enantiomerically pure forms of the compound. This breakthrough is expected to facilitate structure-activity relationship (SAR) studies and the optimization of its therapeutic profile.

Despite these promising developments, challenges remain in the clinical translation of 2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole. Issues such as bioavailability and potential off-target effects need to be addressed through further research. Ongoing studies are exploring the use of prodrug strategies and nanoparticle-based delivery systems to enhance its pharmacokinetic properties.

In conclusion, 2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole (CAS: 2138221-15-3) represents a versatile scaffold with significant potential in drug discovery. Its unique structural and pharmacological characteristics position it as a valuable tool for the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action and optimizing its drug-like properties to unlock its full clinical potential.